Cas no 473-62-1 (Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-)

• Product Name: Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-
• CAS No: 473-62-1
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• MDL: MFCD31630144
• CID: 331691
• PubChem ID: 10329459
• Update Time: 2025-09-28

Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-
• (1R,2R,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
• [1R-(1alpha,2beta,5alpha)]-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
• (1R,2R,5S)-Isopinocamphone
• EINECS 207-469-2
• (E)-Pinanone
• SCHEMBL12501646
• (+)-Isopinocamphone
• A914905
• (1R,2R,5S)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
• DTXSID201315632
• Isopinocamphone, (+)-
• (1R-(1alpha,2beta,5alpha))-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-one
• 473-62-1
• (+)-Pinanone
• AC6197

• MDL： MFCD31630144
• Inchi： 1S/C10H16O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h6-8H,4-5H2,1-3H3/t6-,7+,8-/m1/s1
• InChI Key： MQPHVIPKLRXGDJ-GJMOJQLCSA-N
• SMILES： O=C1C[C@@H]2C[C@H]([C@H]1C)C2(C)C

Computed Properties

• Exact Mass: 152.120115
• Monoisotopic Mass: 152.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.95
• Boiling Point: 212°Cat760mmHg
• Flash Point: 72.8°C
• Refractive Index: 1.467

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-

Introduction to Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S) and Its Significance in Modern Chemical Research

The compound with the CAS no 473-62-1, identified as Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S), represents a fascinating molecule with a unique structural framework that has garnered considerable attention in the field of organic chemistry and pharmaceutical research. This bicyclic ketone derivative belongs to a class of compounds known for their diverse biological activities and synthetic utility. The specific stereochemistry denoted by the configuration (1R,2R,5S) underscores the importance of chirality in determining the pharmacological properties of such molecules.

Structurally, Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S) features a fused tricyclic system consisting of three rings—two cyclohexane rings and one cyclopentane ring—with a ketone group at the 3-position and methyl groups at the 2-, 6-, and 6-positions. This intricate arrangement not only contributes to the compound's stability but also opens up numerous possibilities for functionalization and derivatization. The presence of multiple stereocenters makes it a valuable scaffold for studying stereoelectronic effects and their influence on molecular interactions.

In recent years, there has been a growing interest in developing novel therapeutic agents derived from tricyclic structures due to their inherent binding affinity and metabolic stability. The compound Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S) has been explored as a potential intermediate in the synthesis of bioactive molecules targeting various physiological pathways. For instance, studies have highlighted its utility in constructing analogs with antimicrobial and anti-inflammatory properties. The rigid bicyclic core provides a scaffold that can mimic natural product structures, which are often potent pharmacophores.

One of the most compelling aspects of this compound is its role in medicinal chemistry research. The stereochemistry at the (1R,2R,5S) configuration has been meticulously studied to understand how it influences binding interactions with biological targets. Computational modeling and experimental techniques such as X-ray crystallography have been employed to elucidate the molecular recognition processes involving this compound. Such insights are crucial for designing drugs with improved efficacy and reduced side effects.

The synthesis of Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S) presents both challenges and opportunities for synthetic chemists. The construction of the tricyclic system requires precise control over reaction conditions to achieve the desired stereochemical outcome. Advances in asymmetric synthesis have enabled more efficient routes to enantiomerically pure forms of this compound. These methods often involve catalytic systems that promote high selectivity without generating significant byproducts.

Recent publications have demonstrated the application of Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S) in developing novel ligands for enzyme inhibition studies. For example, derivatives of this molecule have shown promise in targeting enzymes involved in metabolic disorders and cancer pathways. The ability to modify specific functional groups while maintaining the core bicyclic framework allows researchers to fine-tune biological activity through structure-activity relationship studies.

The compound's potential extends beyond pharmaceutical applications; it has also been explored in materials science due to its rigid structure and ability to form stable complexes with other molecules. These properties make it a candidate for designing novel polymers or functional materials with specific characteristics such as enhanced thermal stability or optical properties.

As research continues to uncover new applications for Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S), its significance in chemical biology and drug discovery is likely to grow further. The interplay between its unique stereochemistry and biological activity provides a rich ground for exploration by researchers across multiple disciplines including organic chemistry، medicinal chemistry، and biochemistry.

In conclusion,Bicyclo[3.1.1]heptan-3-one, particularly its enantiomerically pure form (1R，2R，5S)-Bicyclo[3。 11。 11。 heptan-3-one， 2， 6， 6-trimethyl， represents a structurally intriguing molecule with broad potential applications。 Its study not only advances our understanding of stereoelectronic effects but also opens new avenues for therapeutic development。 As synthetic methodologies continue to evolve， access to enantiomerically pure forms of such complex molecules will become more streamlined， further driving innovation in chemical research。